Cas no 89050-61-3 (Benzoic acid, 3-[(4-carboxyphenyl)dithio]-)

• Product name: Benzoic acid, 3-[(4-carboxyphenyl)dithio]-
• CAS No: 89050-61-3
• MF: C₁₄H₁₀O₄S₂
• MW: 306.3568
• CID: 614346
• PubChem ID: 13213110

Benzoic acid, 3-[(4-carboxyphenyl)dithio]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[(4-carboxyphenyl)dithio]-
• 3-[(4-carboxyphenyl)disulfanyl]benzoic acid
• SCHEMBL9315801
• 89050-61-3
• DTXSID60528417

• Inchi： InChI=1S/C14H10O4S2/c15-13(16)9-4-6-11(7-5-9)19-20-12-3-1-2-10(8-12)14(17)18/h1-8H,(H,15,16)(H,17,18)
• InChI Key： KESUMXBAOISVHH-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)SSC2=CC=C(C=C2)C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 306.00205114g/mol
• Monoisotopic Mass: 306.00205114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125Ų
• XLogP3: 3.1